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Compound of Interest

Compound Name: Palmityl arachidate
CAS No.: 22413-05-4
Cat. No.: B3044280
Get Quote
. J

This guide provides a comprehensive overview of the chemical structure, formula, and
physicochemical properties of palmityl arachidate. It is intended for researchers, scientists,
and professionals in the field of drug development and lipidomics. The document details
relevant experimental protocols for the analysis of wax esters and provides context on their
potential role within broader lipid signaling pathways.

Chemical Structure and Formula

Palmityl arachidate, also known as hexadecyl eicosanoate, is a wax ester formed from the
esterification of palmitic acid (a 16-carbon saturated fatty acid) and arachidic acid (a 20-carbon
saturated fatty acid), where arachidic acid provides the acyl group and palmitic acid is reduced
to the corresponding alcohol (hexadecanol). Its chemical formula is C36H7202.[1]

Below is a diagram of the chemical structure of palmityl arachidate.

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b3044280#bc-rfq
https://www.benchchem.com/product/b3044280/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-palmityl-arachidate
https://www.benchchem.com/product/b3044280/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-palmityl-arachidate
https://www.larodan.com/product/palmityl-arachidate/
https://www.benchchem.com/product/b3044280/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-palmityl-arachidate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3044280?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Chemical Structure of Palmityl Arachidate
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Caption: Chemical structure of palmityl arachidate.

Physicochemical Properties

Detailed experimental data for palmityl arachidate is limited. However, its properties can be
inferred from its constituent fatty acids, palmitic acid and arachidic acid. The following table
summarizes key quantitative data for these compounds.
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Property Palmityl Arachidate Palmiti-c Acid Arachifiic Acid
(Computed) (Experimental) (Experimental)

Molecular Formula C36H7202 C16H3202 C20H4002

Molecular Weight 536.96 g/mol [1] 256.43 g/mol 312.53 g/mol

Melting Point - 62.9 °C[2] 75.4 °C[3]

Boiling Point - 351.5 °C[2] 328 °C[3]

Solubility in Water Insoluble (predicted) 0.2 g/L[2] Insoluble

Soluble in ethanol,

Solubility in Organic

Solvents

Soluble (predicted in

nonpolar solvents)

Soluble in hot ethanol,

chloroform, ether,

chloroform, ether

benzene[2]

LogP (Computed)

16.4

7.17

8.5

Experimental Protocols

A. Synthesis of Wax Esters via Transesterification

A common method for synthesizing wax esters like palmityl arachidate is through the

transesterification of a triglyceride with a long-chain alcohol.[4]

General Protocol:

o Reactants: A triglyceride source (e.g., a vegetable oil rich in arachidic acid) and a long-chain

alcohol (hexadecanol).

o Catalyst: An acid or base catalyst is typically used. Lipases can also be employed for

enzymatic synthesis.[5]

e Solvent: A non-polar organic solvent may be used to facilitate the reaction.

e Reaction Conditions: The mixture is heated and stirred for a specified period to allow the

reaction to proceed.
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 Purification: The resulting wax ester is then purified from the reaction mixture, often using

chromatographic techniques.[4]
B. Analysis of Wax Esters by Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a powerful technique for the separation and identification of wax esters.[6][7][8]

The following diagram illustrates a general workflow for the analysis of wax esters.
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General Workflow for Wax Ester Analysis by GC-MS
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Caption: Workflow for wax ester analysis.
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Detailed Methodological Steps:

o Sample Preparation: Lipids are extracted from the biological matrix using a suitable organic
solvent system (e.g., chloroform/methanol).

o Gas Chromatography (GC): The extracted lipids are injected into a GC system equipped with
a high-temperature capillary column. The oven temperature is programmed to ramp up,
allowing for the separation of different wax esters based on their volatility and interaction with
the stationary phase.[7]

e Mass Spectrometry (MS): As the separated compounds elute from the GC column, they
enter the mass spectrometer. They are typically ionized by electron ionization (EI), causing
fragmentation.[6]

o Data Analysis: The mass spectrometer records the mass-to-charge ratio of the parent ion
and its fragments. The resulting mass spectra, along with the retention times from the GC,
are used to identify and quantify the individual wax esters.[6][8]

Role in Biological Signaling Pathways

While specific signaling roles for palmityl arachidate have not been extensively documented,
as a lipid molecule, it exists within the broader context of lipid signaling. Lipid signaling
pathways are crucial for a multitude of cellular processes.[9][10] Bioactive lipids can act as
second messengers or ligands for receptors, influencing cellular functions like inflammation,
proliferation, and apoptosis.[11][12]

Wax esters are generally considered to be neutral, storage lipids. However, their constituent
fatty acids can be released through enzymatic hydrolysis and may then participate in signaling
cascades. For instance, arachidonic acid, a related polyunsaturated fatty acid, is a well-known
precursor to eicosanoids, which are potent signaling molecules.[13] While palmityl arachidate
is composed of saturated fatty acids, the potential for its components to be integrated into
various metabolic and signaling pathways exists.

The diagram below provides a simplified overview of general lipid signaling.
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Overview of General Lipid Signaling Pathways
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Caption: General lipid signaling overview.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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